BE“GHE Validation & Comparative

Check Availability & Pricing

A Comparative Analysis of Experimental and
Calculated Detonation Parameters of
Hexanitrostilbene (HNS)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: HEXANITROSTILBENE

Cat. No.: B7817115
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This guide provides a comprehensive comparison of experimentally measured and
computationally calculated detonation parameters for the high explosive, Hexanitrostilbene
(HNS). The data presented is intended to offer an objective overview of HNS performance,
supported by detailed experimental methodologies.

Quantitative Data Summary

The following table summarizes the experimental and calculated detonation parameters of
HNS at various densities. Experimental values have been sourced from multiple studies

employing different measurement techniques, while calculated values are derived from
established reactive burn models.
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Density Experimental Calculated Computational
Parameter
(glcm?) Value Value Model
Detonation
, 1.0 ~5.3[1] - -
Velocity (km/s)
1.2 ~6.0[1] - -
1.4 ~6.5[1] - -
Arrhenius
1.58 ~6.7 - 6.95[2] 6.87 Reactive Burn
(ARB)[2]
History Variable
1.58 ~6.7 - 6.95[2] 6.76 Reactive Burn
(HVRB)[2]
1.60 ~7.0[1][3] - -
1.65 ~7.1[1][3] - -
1.70 7.014[4] - -
Detonation
1.0 ~8[1] - -
Pressure (GPa)
1.2 ~12[1] - -
1.4 ~18[1] - -
) History-variable
~30 (relaxing to ]
1.60 ~25[1] Reactive Burn
CJ pressure)[5]
(HVRB)[5]
1.65 ~28[1] - -
16 Asymptote at Critical Energy
R - ~20 GPa (CJ Criteria
(unspecified) ]
Pressure)[5] Analysis[5]
Experimental Protocols
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Detailed methodologies for the key experiments cited in this guide are provided below.

Aquarium Technique

The aquarium technique is utilized to measure detonation velocity and pressure by observing
the shock wave propagation in a transparent medium, typically water.[1][6][7]

Methodology:

An explosive charge, typically pressed into pellets of a specific diameter, is suspended in the
center of a transparent tank (aquarium) filled with water.[1][7]

e The charge is initiated at one end by a detonator.[1]

» High-speed cameras are used to capture the detonation event, recording the propagation of
the detonation front through the explosive and the resulting shock wave in the surrounding
water.[6][7]

e The detonation velocity is calculated by measuring the distance the detonation front travels
over a known time interval, as captured in the high-speed footage.

e The detonation pressure can be inferred from the velocity of the shock wave in the water,
using the known properties of water to relate shock velocity to pressure.[1] Foil switches can
also be placed at known distances to supplement timing measurements.[1]

Photonic Doppler Velocimetry (PDV)

PDV is a non-intrusive optical technique used to measure the velocity of a moving surface with
high temporal resolution. It is particularly useful for studying the rapid acceleration of surfaces
driven by detonation.[8][9][10][11]

Methodology:

» Alaser beam (typically in the infrared range, e.g., 1550 nm) is directed at the surface of
interest, which could be the explosive itself or a flyer plate impacting the explosive.[8][11]

o The light reflected from the moving surface undergoes a Doppler shift in frequency, which is
proportional to the surface's velocity.[12][13]
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» This Doppler-shifted light is collected and mixed with a reference beam (light from the same
laser that has not been reflected from the moving surface).[8]

e The interference between the two beams creates a "beat" frequency that is directly
proportional to the velocity of the moving surface.

e This beat frequency is recorded by a high-speed photodetector and oscilloscope, and the
velocity of the surface is then calculated from the frequency data.[8][11]

Dautriche Method

The Dautriche method is a classic and relatively simple technique for measuring the detonation
velocity of an explosive.[14][15]

Methodology:

» Alength of detonating cord with a known and uniform detonation velocity is used.

e Two holes are made in the explosive charge at a precisely measured distance apart.
e The two ends of the detonating cord are inserted into these holes.

e The explosive charge is initiated. The detonation wave in the main charge will initiate the two
ends of the detonating cord at different times.

o Two detonation waves will then travel towards each other within the detonating cord.

e The point where these two waves collide is marked (often on a lead plate placed under the
cord).

e The detonation velocity of the explosive charge can be calculated based on the known
detonation velocity of the cord, the distance between the insertion points in the charge, and
the location of the collision point on the cord.[16]

Visualization of the Comparison Workflow

The following diagram illustrates the logical workflow for comparing experimental and
calculated detonation parameters of HNS.
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Caption: Workflow for comparing HNS detonation parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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